59-96-1

Phenoxybenzamine

Usually In Stock

• CAS RN:
• 59-96-1

• Formula:
• C18H22ClNO

• InChI:
• InChI=1S/C18H22ClNO/c1-16(15-21-18-10-6-3-7-11-18)20(13-12-19)14-17-8-4-2-5-9-17/h2-11,16H,12-15H2,1H3

• InChIKey:
• QZVCTJOXCFMACW-UHFFFAOYSA-N

• Phenoxybenzamine is a synthetic, dibenzamine alpha adrenergic antagonist with antihypertensive and vasodilatory properties. Phenoxybenzamine non-selectively and irreversibly blocks the postsynaptic alpha-adrenergic receptor in smooth muscle, thereby preventing vasoconstriction, relieving vasospasms, and decreasing peripheral resistance. Reflex tachycardia may occur and may be enhanced by blockade of alpha-2 receptors which enhances norepinephrine release. Phenoxybenzamine is reasonably anticipated to be a human carcinogen.
  Phenoxybenzamine, also known as dibenyline or dibenziran, belongs to the class of organic compounds known as phenylmethylamines. Phenylmethylamines are compounds containing a phenylmethtylamine moiety, which consists of a phenyl group substituted by an methanamine. Phenoxybenzamine is a drug which is used for the treatment of phaeochromocytoma (malignant...

2,3-dichloro-N-methylbenzamide

In Stock

• CAS RN:
• 39959-96-1

• Formula:
• C8H7Cl2NO

• InChI:
• InChI=1S/C8H7Cl2NO/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,1H3,(H,11,12)

• InChIKey:
• DWSYKZMUTLSQQF-UHFFFAOYSA-N

• 2,3-dichloro-N-methylbenzamide is a useful research compound. Its molecular formula is C8H7Cl2NO and its molecular weight is 204.05. The purity is usually 95%.

4-Chloro-2-oxo-2,3-dihydrothiazole-5-carbaldehyde

In Stock

• CAS RN:
• 55359-96-1

• Formula:
• C4H2ClNO2S

• InChI:
• InChI=1S/C4H2ClNO2S/c5-3-2(1-7)9-4(8)6-3/h1H,(H,6,8)

• InChIKey:
• JRJVASOIWDZPCZ-UHFFFAOYSA-N

• 4-Chloro-2-oxo-2,3-dihydrothiazole-5-carbaldehyde is a useful research compound. Its molecular formula is C4H2ClNO2S and its molecular weight is 163.58 g/mol. The purity is usually 95%.

3-Amino-N-methylbenzylamine

In Stock

• CAS RN:
• 18759-96-1

• Formula:
• C8H12N2

• InChI:
• InChI=1S/C8H12N2/c1-10-6-7-3-2-4-8(9)5-7/h2-5,10H,6,9H2,1H3

• InChIKey:
• HBLPYXIZPMDWIO-UHFFFAOYSA-N

• 3-Amino-N-methylbenzylamine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-chlorobenzamide

In Stock

• CAS RN:
• 864859-96-1

• Formula:
• C23H18ClN3O2S2

• InChI:
• InChI=1S/C23H18ClN3O2S2/c1-13(28)27-10-9-16-19(12-27)31-23(26-21(29)14-5-4-6-15(24)11-14)20(16)22-25-17-7-2-3-8-18(17)30-22/h2-8,11H,9-10,12H2,1H3,(H,26,29)

• InChIKey:
• OXLRGGHEYKGSKA-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-chlorobenzamide is a useful research compound. Its molecular formula is C23H18ClN3O2S2 and its molecular weight is 467.99. The purity is usually 95%.

3-bromo-N-{5-[({[(oxolan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide

In Stock

• CAS RN:
• 893159-96-1

• Formula:
• C16H17BrN4O3S2

• InChI:
• InChI=1S/C16H17BrN4O3S2/c17-11-4-1-3-10(7-11)14(23)19-15-20-21-16(26-15)25-9-13(22)18-8-12-5-2-6-24-12/h1,3-4,7,12H,2,5-6,8-9H2,(H,18,22)(H,19,20,23)

• InChIKey:
• ARIFCNCEXHSBRN-UHFFFAOYSA-N

• 3-bromo-N-{5-[({[(oxolan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide is a useful research compound. Its molecular formula is C16H17BrN4O3S2 and its molecular weight is 457.4 g/mol. The purity is usually 95%.

4-Cyano-4'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898759-96-1

• Formula:
• C17H13NO3

• InChI:
• InChI=1S/C17H13NO3/c18-11-12-1-3-13(4-2-12)16(19)14-5-7-15(8-6-14)17-20-9-10-21-17/h1-8,17H,9-10H2

• InChIKey:
• KQLMGDQZPSPFPN-UHFFFAOYSA-N

• 4-Cyano-4'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.

2-Amino-5-fluoronicotinamide

Usually In Stock

• CAS RN:
• 958359-96-1

• Formula:
• C6H6FN3O

• InChI:
• InChI=1S/C6H6FN3O/c7-3-1-4(6(9)11)5(8)10-2-3/h1-2H,(H2,8,10)(H2,9,11)

• InChIKey:
• IUSKIHWPDZXJFW-UHFFFAOYSA-N

• 2-Amino-5-fluoronicotinamide is a useful research compound. Its molecular formula is C6H6FN3O and its molecular weight is 155.13 g/mol. The purity is usually 95%.

4-(5-Mercapto-1,3,4-thiadiazol-2-ylthiomethyl)-benzoicacid

Usually In Stock

• CAS RN:
• 107859-96-1

• Formula:
• C10H8N2O2S3

• InChI:
• InChI=1S/C10H8N2O2S3/c13-8(14)7-3-1-6(2-4-7)5-16-10-12-11-9(15)17-10/h1-4H,5H2,(H,11,15)(H,13,14)

• InChIKey:
• JAQNJXBQTGXTOQ-UHFFFAOYSA-N

• 4-(5-Mercapto-1,3,4-thiadiazol-2-ylthiomethyl)-benzoicacid is a useful research compound. Its molecular formula is C10H8N2O2S3 and its molecular weight is 284.4 g/mol. The purity is usually 95%.

.beta.-D-ribo-3-Octulopyranose, 3,8-anhydro-2,5-dideoxy-4-O-methyl-6-O-(phenylmethyl)-

• CAS RN:
• 136759-96-1

• Formula:
• C18H22O2

• .beta.-D-ribo-3-Octulopyranose, 3,8-anhydro-2,5-dideoxy-4-O-methyl-6-O-(phenylmethyl)-, also known as .beta.-D-ribo-3-Octulopyranose, 3,8-anhydro-2,5-dideoxy-4-O-methyl-6-O-(phenylmethyl)-, is a useful research compound. Its molecular formula is C18H22O2. The purity is usually 95%.

(8S,10R,13S,14S,17R)-17-hydroxy-13-methyl-10-[(4-methylphenyl)methyl]-17-prop-1-ynyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one

Usually In Stock

• CAS RN:
• 136959-96-1

• Formula:
• C29H34O2

• InChI:
• InChI=1S/C29H34O2/c1-4-14-29(31)17-13-25-24-10-9-22-18-23(30)11-16-28(22,26(24)12-15-27(25,29)3)19-21-7-5-20(2)6-8-21/h5-8,12,18,24-25,31H,9-11,13,15-17,19H2,1-3H3/t24-,25-,27-,28+,29+/m0/s1

• InChIKey:
• NSUUUQRFPXZFLI-OWWDREAESA-N

• RU 43044 is a selective glucocorticoid receptor antagonist that has shown an antidepressant-like effect.

N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-3-(propanoylamino)benzamide

Usually In Stock

• CAS RN:
• 2248659-96-1

• Formula:
• C19H18FN3O3

• InChI:
• InChI=1S/C19H18FN3O3/c1-2-17(24)21-14-5-3-4-12(10-14)18(25)22-16-11-23(19(16)26)15-8-6-13(20)7-9-15/h3-10,16H,2,11H2,1H3,(H,21,24)(H,22,25)

• InChIKey:
• UNTOGUJROGCBLX-UHFFFAOYSA-N

• N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-3-(propanoylamino)benzamide is a useful research compound. Its molecular formula is C19H18FN3O3 and its molecular weight is 355.369. The purity is usually 95%.

1-Cyano-3,3-dimethylcyclobutane-1-carboxylic acid

In Stock

• CAS RN:
• 1467559-96-1

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-7(2)3-8(4-7,5-9)6(10)11/h3-4H2,1-2H3,(H,10,11)

• InChIKey:
• HWKUACPYCVTOET-UHFFFAOYSA-N

• 1-Cyano-3,3-dimethylcyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.

1-(3,3,3-Trifluoropropyl)piperidin-4-amine

In Stock

• CAS RN:
• 1187159-96-1

• Formula:
• C8H15F3N2

• InChI:
• InChI=1S/C8H15F3N2/c9-8(10,11)3-6-13-4-1-7(12)2-5-13/h7H,1-6,12H2

• InChIKey:
• RXMBVCSHXNOZCE-UHFFFAOYSA-N

• 1-(3,3,3-Trifluoropropyl)piperidin-4-amine is a useful research compound. Its molecular formula is C8H15F3N2 and its molecular weight is 196.21 g/mol. The purity is usually 95%.

1-(3,3,3-Trifluoropropyl)piperidin-4-amine

• CAS RN:
• 1187159-96-1; 1431965-96-6

• Formula:
• C8H15F3N2

• InChI:
• InChI=1S/C8H15F3N2/c9-8(10,11)3-6-13-4-1-7(12)2-5-13/h7H,1-6,12H2

• InChIKey:
• RXMBVCSHXNOZCE-UHFFFAOYSA-N

• 1-(3,3,3-Trifluoropropyl)piperidin-4-amine is a useful research compound. Its molecular formula is C8H15F3N2 and its molecular weight is 196.217. The purity is usually 95%.